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Compound of Interest

Compound Name: H-D-4-Pal-OH.2HCI

Cat. No.: B573353

H-D-4-Pal-OH-2HCI: A Technical Overview

For Researchers, Scientists, and Drug Development Professionals

Introduction

H-D-4-Pal-OH-2HCI, chemically known as (2R)-2-amino-3-pyridin-4-ylpropanoic acid
dihydrochloride, is a derivative of the amino acid alanine. This technical guide provides a
comprehensive overview of its chemical structure, properties, and available technical
information. It is intended for researchers and professionals in the fields of medicinal chemistry,
pharmacology, and drug development who are interested in utilizing non-natural amino acids as
building blocks or standalone research compounds.

Chemical Structure and Properties

H-D-4-Pal-OH-2HCI is the dihydrochloride salt of the D-enantiomer of 4-pyridylalanine. The
presence of the pyridine ring at the 4-position of the alanine side chain introduces unique
electronic and steric properties compared to its natural counterpart, phenylalanine.

Chemical Structure:
e |[UPAC Name: (2R)-2-amino-3-pyridin-4-ylpropanoic acid;dihydrochloride[1]

e Synonyms: 3-(4-Pyridyl)-D-alanine dihydrochloride, D-4-Pyridylalanine dihydrochloride, H-D-
Ala(4-pyridyl)-OH-2HCI[1]
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o CAS Number: 174096-41-4[1]
e Molecular Formula: CsH12Cl2N202[1]

A summary of the key chemical and physical properties of H-D-4-Pal-OH-2HCI is presented in
Table 1.

Table 1: Physicochemical Properties of H-D-4-Pal-OH-2HCI

Property Value Reference
Molecular Weight 239.10 g/mol [1]

Exact Mass 238.0275830 Da

Appearance White to off-white solid

Store lyophilized at -20°C,
N keep desiccated. In solution,
Storage Conditions o
store at -20°C and use within 1

month.

Stabilit Stable for 36 months in
abili
Y lyophilized form at -20°C.

Biological and Pharmacological Profile

Currently, there is limited publicly available information regarding the specific biological activity,
mechanism of action, or pharmacological profile of H-D-4-Pal-OH-2HCI. It is broadly
categorized as an amino acid derivative. Such derivatives are known to have diverse biological
activities and are often explored as ergogenic supplements, influencing anabolic hormone
secretion and providing fuel during exercise.

No specific signaling pathways modulated by H-D-4-Pal-OH-2HCI have been elucidated in the
scientific literature. Its primary application appears to be as a specialized building block in
peptide synthesis and other areas of chemical research.

Experimental Applications and Methodologies
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Detailed experimental protocols specifically utilizing H-D-4-Pal-OH-2HCI are not readily
available in peer-reviewed literature. Its use is likely embedded within broader synthetic
chemistry procedures where non-natural amino acids are incorporated into larger molecules.

For researchers intending to use H-D-4-Pal-OH-2HCI, standard protocols for handling and
solubilizing amino acid hydrochlorides should be followed. Based on its structure, it is expected
to be soluble in aqueous solutions. For in vitro and in vivo studies, careful consideration of the
solvent and formulation is necessary. For example, a general approach for preparing stock
solutions of similar amino acid derivatives involves dissolving the compound in an appropriate
solvent like water or DMSO, followed by sterilization through filtration for biological assays.

Logical Workflow for Research Application

The following diagram illustrates a general workflow for the investigation and application of a
research compound like H-D-4-Pal-OH-2HCI.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [H-D-4-Pal-OH.2HCI chemical structure and properties].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b573353#h-d-4-pal-oh-2hcl-chemical-structure-and-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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